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Solubility Profile of (1R)-epi-Ramipril

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-epi-Ramipril

CAS No.: 104195-90-6

Cat. No.: S839321

The table below summarizes the available experimental solubility data for (1R)-epi-Ramipril [1].

Property

Value | Description

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Physical Form

Melting Point

Storage Conditions

Soluble In

(1R)-epi-Ramipril [1]

104195-90-6 [1]

C23H32N205 [1]

416.51 g/mol [1]

White to Off-White Solid [1]

45 - 50 °C [1]

-20°C Freezer, Under inert atmosphere [1]

Acetonitrile (Slightly), Aqueous Base (Slightly), Methanol (Slightly) [1]

Experimental Context & Methodology

While a dedicated protocol for 1-epi-ramipril solubility is not available, the following information from

stability studies on its parent drug, Ramipril, provides crucial context for how such experiments are typically
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conducted.

¢ Analytical Method: Stability studies of ramipril often use a stability-indicating HPLC-UV method.
One validated protocol uses a LIChroCART RP-18 column with a mobile phase of acetonitrile and
phosphate buffer (0.035 mol/L, pH = 2.0) at a ratio of 65:35 (v/v). The flow rate is 1.0 mL/min, and
detection is performed at 213 nm [2].

e Sample Preparation: In related research, standard solutions of ramipril for HPLC analysis are
typically prepared by dissolving a precise weight (e.g., 10.0 mg) of the compound in a suitable solvent
like methanol and diluting to volume in a 25 mL flask [2]. For a solubility study, this would be adapted
to create saturated solutions in the solvents of interest.

¢ Critical Stability Considerations: Research indicates that ramipril and its related compounds are
unstable and susceptible to hydrolysis and cyclization. Stability is highly dependent on
environmental factors [2]:

o Temperature: Higher temperatures significantly accelerate degradation.

o Moisture: The compound is vulnerable to humidity and must be protected from moisture.

o pH: The molecule is most stable in slightly acidic environments (around pH 5.0) and degrades
in alkaline conditions [3].

The workflow for determining solubility while accounting for stability can be conceptualized as follows:
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Key Information Gaps and Limitations

It is important to note the constraints of the available information:
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¢ Qualitative Data: The search results provide only qualitative descriptors (Slightly soluble) for the
solvents listed. No quantitative data (e.g., mg/mL) was found for 1-epi-ramipril specifically [1].

e Parent Compound Data: Much of the methodological insight is derived from studies on ramipril, not
the specific isomer 1-epi-ramipril. While they are structurally very similar, their properties are not
identical.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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